4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one

• Molecular Formula: C10H6Br2N4O2S
• Molecular Weight: 406.06 g/mol
• IUPAC Name: 4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H6Br2N4O2S/c11-6-1-5(2-7(12)9(6)18)3-14-16-8(17)4-13-15-10(16)19/h1-4,14H,(H,15,19)
• InChI Key: DBMQGCHVJDCWHA-UHFFFAOYSA-N
• Isomeric SMILES: C1=C(C(=O)C(=CC1=CNN2C(=O)C=NNC2=S)Br)Br

Description

4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one, commonly known as Br-DHT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Br-DHT has been studied extensively for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, Br-DHT has been shown to inhibit the growth of prostate cancer cells by targeting androgen receptors. In neuroscience, Br-DHT has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, Br-DHT has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.

Mechanism of Action

Br-DHT exerts its effects by binding to androgen receptors and inhibiting their activity. This leads to a decrease in the growth and proliferation of prostate cancer cells. In neuroscience, Br-DHT has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In immunology, Br-DHT modulates the immune response by regulating the activity of immune cells.
Biochemical and Physiological Effects:
Br-DHT has been shown to have a range of biochemical and physiological effects. In prostate cancer cells, Br-DHT inhibits the activity of androgen receptors, leading to a decrease in cell growth and proliferation. In the brain, Br-DHT has been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects. In the immune system, Br-DHT modulates the activity of immune cells, leading to a regulation of the immune response.

Advantages and Limitations for Lab Experiments

Br-DHT has several advantages for lab experiments, including its high potency and specificity for androgen receptors. However, there are also limitations to its use, including its potential toxicity and the need for careful dosing.

Future Directions

There are several future directions for research on Br-DHT. In cancer research, further studies are needed to determine the potential of Br-DHT as a therapeutic agent for prostate cancer. In neuroscience, more research is needed to determine the potential of Br-DHT in the treatment of neurodegenerative diseases. In immunology, further studies are needed to determine the potential of Br-DHT in the treatment of autoimmune diseases. Additionally, more research is needed to determine the safety and toxicity of Br-DHT and to optimize its dosing for potential therapeutic use.
Conclusion:
In conclusion, Br-DHT is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of Br-DHT as a therapeutic agent in cancer, neurodegenerative diseases, and autoimmune diseases.

Synthesis Methods

Br-DHT is synthesized by reacting 3,5-dibromo-4-hydroxybenzaldehyde with cyclohexanone in the presence of ammonium acetate to form 3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene. The resulting compound is then reacted with methylamine and ammonium thiocyanate to form Br-DHT.